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Cat. No.: B11935823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LAS190792 (also known as AZD8999 or Navafenterol) is a novel bifunctional molecule

exhibiting both muscarinic receptor antagonist and β2-adrenoceptor agonist (MABA) activities.

[1][2] This dual pharmacology makes it a promising therapeutic candidate for respiratory

diseases such as chronic obstructive pulmonary disease (COPD), where both

bronchoconstriction and inflammation are key pathological features.[1] These application notes

provide detailed protocols for cell-based functional assays to characterize the activity of

LAS190792 and similar MABA compounds.

Mechanism of Action
LAS190792 acts on two distinct G protein-coupled receptors (GPCRs):

Muscarinic Acetylcholine Receptors (mAChRs): As an antagonist, LAS190792 blocks the

binding of acetylcholine to muscarinic receptors, particularly the M3 subtype, which is

prevalent in airway smooth muscle.[1][2] Inhibition of M3 receptor signaling leads to

bronchodilation by preventing acetylcholine-induced smooth muscle contraction. The M3

receptor primarily couples through Gq proteins, activating phospholipase C (PLC) and

leading to an increase in intracellular calcium ([Ca2+]).[3][4][5]
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β2-Adrenergic Receptors (β2-ARs): As an agonist, LAS190792 activates β2-adrenergic

receptors, which are also highly expressed in airway smooth muscle.[1][2] Activation of β2-

ARs stimulates adenylyl cyclase through Gs proteins, leading to an increase in intracellular

cyclic adenosine monophosphate (cAMP).[4][6][7] Elevated cAMP levels promote smooth

muscle relaxation, resulting in bronchodilation.

Data Presentation
The following table summarizes the reported binding affinities (pIC50) of LAS190792 for

various muscarinic and adrenergic receptor subtypes.

Receptor Subtype pIC50

Muscarinic M1 8.9

Muscarinic M2 8.8

Muscarinic M3 8.8

Muscarinic M4 9.2

Muscarinic M5 8.2

Adrenergic β1 7.5

Adrenergic β2 9.1

Adrenergic β3 5.6

Data sourced from MedChemExpress.[8]

Signaling Pathways
The signaling pathways modulated by LAS190792 are depicted below.
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Seed cells expressing
β2-adrenergic receptor

Incubate overnight

Pre-treat with phosphodiesterase
inhibitor (e.g., IBMX)

Add LAS190792 at
varying concentrations

Incubate for 30 minutes

Lyse cells and add
cAMP detection reagents

Measure signal
(e.g., luminescence, fluorescence)

Analyze data and
generate dose-response curve

 

Seed cells expressing
M3 muscarinic receptor

Incubate overnight

Load cells with a
calcium-sensitive dye

Pre-incubate with LAS190792
at varying concentrations

Add a muscarinic agonist
(e.g., carbachol) at EC80

Measure fluorescence signal
immediately using a FLIPR

or plate reader

Analyze data and
generate inhibition curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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